Cas no 2229142-71-4 (2-{3-(difluoromethyl)sulfanylphenyl}-2-methylpropanenitrile)

• Product Name: 2-{3-(difluoromethyl)sulfanylphenyl}-2-methylpropanenitrile
• CAS No: 2229142-71-4
• MF: C₁₁H₁₁F₂NS
• MW: 227.273548364639
• CID: 6487950
• PubChem ID: 165859581
• Update Time: 2025-08-03

2-{3-(difluoromethyl)sulfanylphenyl}-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-{3-(difluoromethyl)sulfanylphenyl}-2-methylpropanenitrile
• 2229142-71-4
• EN300-1972389
• 2-{3-[(difluoromethyl)sulfanyl]phenyl}-2-methylpropanenitrile

• Inchi： 1S/C11H11F2NS/c1-11(2,7-14)8-4-3-5-9(6-8)15-10(12)13/h3-6,10H,1-2H3
• InChI Key： BOHUMASINMQMGO-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1=CC=CC(=C1)C(C#N)(C)C

Computed Properties

• Exact Mass: 227.05802685g/mol
• Monoisotopic Mass: 227.05802685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.1Ų

Additional information on 2-{3-(difluoromethyl)sulfanylphenyl}-2-methylpropanenitrile

Introduction to 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile (CAS No: 2229142-71-4)

2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile, identified by the CAS number 2229142-71-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that feature a nitrile group and a sulfanyl-substituted phenyl ring, which are structural motifs commonly associated with bioactive properties. The presence of a difluoromethyl group further enhances its potential as a building block in the synthesis of novel therapeutic agents.

The chemical structure of 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile consists of a central nitrile functionality (-C≡N) attached to a branched alkyl chain, which is itself linked to a phenyl ring substituted with a difluoromethylsulfanyl moiety. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the development of drugs targeting various biological pathways.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The difluoromethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic resistance of molecules, thereby prolonging their biological activity. Additionally, the sulfanyl substitution on the phenyl ring can introduce additional hydrogen bonding capabilities, which can be exploited to improve receptor binding interactions.

The synthesis of 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Key steps typically include the introduction of the nitrile group, followed by functionalization of the phenyl ring with the difluoromethylsulfanyl moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been employed to achieve high yields and purity levels.

One of the most compelling aspects of this compound is its potential application in the development of small molecule inhibitors for enzymes involved in cancer metabolism. Recent studies have highlighted the role of enzymes such as ornithine decarboxylase (ODC) and arginine decarboxylase (ADC) in tumor growth and progression. Compounds that can selectively inhibit these enzymes have shown promise in preclinical models as potential anti-cancer agents. The structural features of 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile make it a suitable candidate for further exploration in this area.

Evidence from computational studies suggests that the presence of the difluoromethyl group can significantly improve the binding affinity of small molecules to their target enzymes by enhancing hydrophobic interactions and reducing rotational freedom around key pharmacophoric sites. Furthermore, the sulfanyl-substituted phenyl ring can engage in favorable π-stacking interactions with aromatic residues in protein binding pockets, thereby stabilizing the enzyme-inhibitor complex.

In vitro studies have demonstrated that derivatives of 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile exhibit inhibitory activity against various enzymes relevant to cancer metabolism. For instance, preliminary data indicate that certain analogs can potently inhibit ODC with IC50 values in the low nanomolar range. These findings are particularly intriguing given that ODC inhibition has been linked to reduced tumor cell proliferation and increased sensitivity to chemotherapeutic agents.

The pharmacokinetic properties of this compound are also an area of active investigation. Fluorinated moieties are well-known for their ability to enhance molecular stability against metabolic degradation, which can lead to improved bioavailability and prolonged therapeutic effects. However, it is essential to balance these benefits with potential concerns regarding systemic exposure and toxicity. Further studies are needed to assess the distribution, excretion, and overall safety profile of 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile and its derivatives.

The development of novel pharmaceuticals is often hampered by challenges related to synthetic complexity and scalability. In this context, 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile serves as an excellent scaffold for exploring alternative synthetic routes that could streamline production processes. Recent advances in flow chemistry and continuous manufacturing have opened up new possibilities for optimizing reaction conditions and improving yields while maintaining high levels of purity.

The potential applications of this compound extend beyond oncology into other therapeutic areas such as infectious diseases and inflammatory disorders. For example, sulfanyl-substituted phenols have been shown to exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or disrupting essential metabolic pathways. By incorporating these structural elements into drug candidates like 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile, researchers may uncover new treatments for multidrug-resistant pathogens.

In conclusion, 2-{3-(difluoromethyl)sulfanylphenyl)-2-methylpropanenitrile (CAS No: 2229142-71-4) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting cancer metabolism and other diseases. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in shaping future treatments.